Cas no 115947-67-6 (pentane-2,3-diamine)

• Product Name: pentane-2,3-diamine
• CAS No: 115947-67-6
• MF: C₅H₁₄N₂
• MW: 102.178061008453
• CID: 2613861
• PubChem ID: 15077633
• Update Time: 2025-04-21

pentane-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• pentane-2,3-diamine
• AKOS006362658
• 115947-67-6
• SCHEMBL1550553
• DTXSID40567900

• Inchi： 1S/C5H14N2/c1-3-5(7)4(2)6/h4-5H,3,6-7H2,1-2H3
• InChI Key： ZNUSBSVDROQNFN-UHFFFAOYSA-N
• SMILES： NC(CC)C(C)N

Computed Properties

• Exact Mass: 102.115698455Da
• Monoisotopic Mass: 102.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 45.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 52Ų